Cas no 886895-98-3 (3-3-(4-methylbenzenesulfonamido)benzamido-1-benzofuran-2-carboxamide)

• Product Name: 3-3-(4-methylbenzenesulfonamido)benzamido-1-benzofuran-2-carboxamide
• CAS No: 886895-98-3
• MF: C₂₃H₁₉N₃O₅S
• MW: 449.479064226151
• CID: 5475850
• Update Time: 2025-05-19

3-3-(4-methylbenzenesulfonamido)benzamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[[3-[(4-methylphenyl)sulfonylamino]benzoyl]amino]-1-benzofuran-2-carboxamide
• 3-3-(4-methylbenzenesulfonamido)benzamido-1-benzofuran-2-carboxamide

• Inchi： 1S/C23H19N3O5S/c1-14-9-11-17(12-10-14)32(29,30)26-16-6-4-5-15(13-16)23(28)25-20-18-7-2-3-8-19(18)31-21(20)22(24)27/h2-13,26H,1H3,(H2,24,27)(H,25,28)
• InChI Key： XVWLTZGSLJRRQN-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=CC(NS(C3=CC=C(C)C=C3)(=O)=O)=C2)=C1C(N)=O

Additional information on 3-3-(4-methylbenzenesulfonamido)benzamido-1-benzofuran-2-carboxamide

Introduction to Compound with CAS No. 886895-98-3 and Product Name: 3-3-(4-methylbenzenesulfonamido)benzamido-1-benzofuran-2-carboxamide

The compound identified by the CAS number 886895-98-3 and the product name 3-3-(4-methylbenzenesulfonamido)benzamido-1-benzofuran-2-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of multiple functional groups, including benzamido, benzofuran, and 4-methylbenzenesulfonamido, suggests a high degree of chemical complexity that may contribute to its unique pharmacological properties.

In recent years, the development of novel therapeutic agents has been heavily influenced by the exploration of heterocyclic compounds. Heterocycles, such as those found in 1-benzofuran-2-carboxamide, are known for their diverse biological activities and have been extensively studied for their potential in treating various diseases. The specific arrangement of atoms in this compound's structure may contribute to its ability to interact with biological targets in a highly selective manner, making it a promising candidate for further investigation.

The 4-methylbenzenesulfonamido moiety is particularly noteworthy, as sulfonamides are a class of compounds known for their broad spectrum of biological activities. These include antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this group into the molecular framework of the compound may enhance its pharmacological efficacy by improving solubility, bioavailability, and target binding affinity. Additionally, the benzamido group can serve as a pharmacophore, contributing to the compound's ability to modulate biological pathways.

Recent studies have highlighted the importance of structural diversity in drug design. The unique combination of rings and functional groups in 3-3-(4-methylbenzenesulfonamido)benzamido-1-benzofuran-2-carboxamide positions it as a versatile scaffold for developing new drugs. Researchers have been exploring similar structures to identify molecules with improved therapeutic profiles. The benzofuran core, for instance, has shown promise in various preclinical studies due to its ability to cross the blood-brain barrier and exert central nervous system effects.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and Buchwald-Hartwig aminations, have been employed to construct the complex framework efficiently. These methods not only enhance the synthetic pathway but also improve the overall quality of the final product.

In terms of biological activity, preliminary studies suggest that 3-3-(4-methylbenzenesulfonamido)benzamido-1-benzofuran-2-carboxamide may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For example, its sulfonamide moiety could interact with bacterial enzymes targeted by antibiotics, while its benzofuran component might influence signaling pathways relevant to cancer cell proliferation. Further investigation is needed to fully elucidate its mechanism of action and therapeutic potential.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique chemical properties make it an attractive candidate for use in agrochemicals and specialty chemicals. The benzofuran ring, for instance, is known for its stability under various environmental conditions, which could be beneficial in developing long-lasting pesticides or herbicides.

As research continues to evolve, new methodologies for drug discovery are being developed to accelerate the identification of novel therapeutic agents. Computational chemistry and artificial intelligence are playing increasingly significant roles in predicting molecular properties and optimizing drug candidates. The use of these tools can help researchers like myself design more effective molecules with fewer experimental trials.

The development of 3-3-(4-methylbenzenesulfonamido)benzamido-1-benzofuran-2-carboxamide is a testament to the ongoing progress in synthetic chemistry and medicinal biology. By leveraging cutting-edge techniques and innovative approaches, scientists are able to create complex molecules that hold promise for addressing unmet medical needs. The continued exploration of this compound will likely yield valuable insights into disease mechanisms and lead to the discovery of new treatments.

In conclusion, the compound with CAS no. 886895-98-3 represents a significant advancement in pharmaceutical chemistry due to its intricate structure and potential biological activities. Its unique combination of functional groups makes it a versatile scaffold for developing new drugs with improved therapeutic profiles. As research progresses, further investigations into its pharmacological properties will be essential to unlock its full potential in medicine and beyond.